![molecular formula C23H24N4 B2684986 2,5-dimethyl-3-(4-methylphenyl)-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine CAS No. 900296-31-3](/img/structure/B2684986.png)
2,5-dimethyl-3-(4-methylphenyl)-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine
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Overview
Description
The compound “2,5-dimethyl-3-(4-methylphenyl)-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine” is a chemical compound with the molecular formula C23H24N4. Its average mass is 356.464 Da and its monoisotopic mass is 356.200104 Da .
Molecular Structure Analysis
The molecular structure of this compound is based on the pyrazolo[1,5-a]pyrimidine core, which is a bicyclic system consisting of a pyrazole ring fused with a pyrimidine ring. This core is substituted at various positions with methyl groups, a phenylethyl group, and a 4-methylphenyl group .Scientific Research Applications
Synthesis and Potential Applications
Insecticidal and Antibacterial Potential : Compounds synthesized from pyrimidine and pyrazole backbones, similar in structure to the specified compound, have been evaluated for their insecticidal and antibacterial properties. These studies demonstrate the potential use of such compounds in agricultural and medical applications to combat pests and microbial infections (Deohate & Palaspagar, 2020).
Ultrasound-Assisted Synthesis : A method involving ultrasound irradiation has been developed to synthesize substituted pyrazolo[1,5-a]pyrimidine derivatives efficiently. This highlights an innovative approach to creating potentially biologically active molecules using green chemistry principles (Kaping, Helissey, & Vishwakarma, 2020).
Anticancer Activity : Some new pyrazolo[3,4-d]pyrimidin-4-one derivatives have shown significant antitumor activity against human breast adenocarcinoma cell lines. This suggests the potential therapeutic applications of these compounds in cancer treatment (Abdellatif et al., 2014).
Anti-5-Lipoxygenase Agents : A series of novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. The findings indicate that these compounds could serve as leads for the development of new therapeutic agents (Rahmouni et al., 2016).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2,5-dimethyl-3-(4-methylphenyl)-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N4/c1-16-9-11-20(12-10-16)22-18(3)26-27-21(15-17(2)25-23(22)27)24-14-13-19-7-5-4-6-8-19/h4-12,15,24H,13-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKYYVIAKGNSFKA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=C3N=C(C=C(N3N=C2C)NCCC4=CC=CC=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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